Cas no 128-37-0 (Butylated hydroxytoluene)

Butylated hydroxytoluene (BHT) is a synthetic phenolic antioxidant widely used to prevent oxidative degradation in organic materials. Its primary function is to inhibit autoxidation by scavenging free radicals, thereby extending the shelf life of products such as fuels, lubricants, plastics, rubber, and foodstuffs. BHT is valued for its high stability, low volatility, and effectiveness at low concentrations. It exhibits compatibility with a broad range of substrates and operates effectively under varying temperature conditions. Due to its non-toxic nature at regulated levels, BHT is approved for use in food, cosmetics, and pharmaceuticals. Its robust antioxidant properties make it a preferred choice for industrial and consumer applications requiring long-term oxidative stability.
Butylated hydroxytoluene structure
Butylated hydroxytoluene structure
Product Name:Butylated hydroxytoluene
CAS No:128-37-0
MF:C15H24O
MW:220.3505
MDL:MFCD00011644
CID:36204
PubChem ID:87566938
Update Time:2025-07-28

Butylated hydroxytoluene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Di-tert-butyl-4-methylphenol
    • 2,6-BIS(1,1-DIMETHYLETHYL)-4-METHYLPHENOL
    • 2,6-DI-T-BUTYL-4-METHYLPHENOL
    • 2,6 DI-T-BUTYL PARA CRESOL
    • 2,6-DI-T-BUTYL-P-CRESOL
    • 2,6-DI-TERT-BUTYL-1-HYDROXY-4-METHYLBENZENE
    • 2,6-DI-TERT-BUTYL-P-CRESOL
    • 2,6-DITERTIARY BUTYL-P-CRESOL
    • 3,5-DI-TERT-BUTYL-4-HYDROXYTOLUENE
    • BUTYLATED HYDROXYTOLUENE
    • BUTYLHYDROXYTOLUENE
    • BUTYLHYDROXYTOLUENUM
    • DBPC
    • DIBUTYL HYDROXYTOLUENE
    • DI-T-BUTYL-4-METHYLPHENOL
    • FEMA 2184
    • IONOL
    • IONOL(R) CPA
    • 2,6-Di-tert-butyl-4-methylphenol (BHT)
    • BHT
    • 2,6-Di-tert-butyl-4-methylphenol (2,6-Bis(1,1-dimethylethyl)-4-methylphenol)
    • 2.6-di-tert-butyl-4-methylenol
    • 3,5-Di-tert-4-butylhydroxytoluene ;BHT
    • ASTM D6042-96 Calib. Mix
    • BHT ;Butylated Hydroxy Toluen
    • Naugard? BHT
    • 2,6-di-t-butyl-p-methyl phenol
    • 2,6-di-tert-butyl-4-methyl-phenol
    • 3,5-di-t-butyl-4-hydroxyphenyl-acetic acid
    • 4-hydroxy-3,5-di-tert-butylphenylacetic acid
    • 4-methyl-2,6-di-tert-butylphenol
    • 501
    • Butylated hydroxytoluene (BHT&2,6-DBPC)
    • Naugard BHT
    • E321
    • p21
    • ao29
    • ao4k
    • BUKS
    • cao1
    • cao3
    • DBMP
    • P 21
    • Stavox
    • Dibunol
    • Ionol CP
    • Impruvol
    • Topanol
    • Ionole
    • Deenax
    • Vianol
    • Dalpac
    • Antioxidant KB
    • Topanol O
    • Antioxidant 4K
    • Sumilizer BHT
    • Vanlube PC
    • Topanol OC
    • Tenamene 3
    • Antioxidant DBPC
    • Sustane BHT
    • Vanlube PCX
    • Antioxidant 30
    • Antioxidant 29
    • Nonox TBC
    • Tenox BHT
    • Chemanox 11
    • Ionol 1
    • Agidol
    • Catalin CAO-3
    • Ionol (antioxidant
    • 2,6-Di-tert-butyl-4-methylphenol,99%
    • Butylated hydroxytoluene
    • MDL: MFCD00011644
    • Inchi: 1S/C15H24O/c1-10-8-11(14(2,3)4)13(16)12(9-10)15(5,6)7/h8-9,16H,1-7H3
    • InChI Key: NLZUEZXRPGMBCV-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1C(C)(C)C)C(C)(C)C
    • BRN: 1911640

Computed Properties

  • Exact Mass: 220.18300
  • Monoisotopic Mass: 220.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • Surface Charge: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless crystalline or white crystalline powder
  • Density: 1.048
  • Melting Point: 69-73 °C (lit.)
  • Boiling Point: 265 °C(lit.)
  • Flash Point: Fahrenheit: 260.6 ° f
    Celsius: 127 ° c
  • Refractive Index: 1.4859
  • Solubility: methanol: 0.1 g/mL, clear, colorless
  • Water Partition Coefficient: Insoluble
  • Stability/Shelf Life: Stable, but light-sensitive. Incompatible with acid chlorides, acid anhydrides, brass, copper, copper alloys, steel, bases, oxidizing agents. Combustible.
  • PSA: 20.23000
  • LogP: 4.29560
  • FEMA: 2184 | BUTYLATED HYDROXYTOLUENE
  • Merck: 1548
  • Vapor Pressure: <0.01 mmHg ( 20 °C)
  • Solubility: Soluble in ethanol (25%, 25 ℃), acetone (40%), benzene (40%), soybean oil, cottonseed oil, lard, insoluble in water, glycerol, propylene glycol.

Butylated hydroxytoluene Security Information

  • Symbol: GHS07 GHS09
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H302,H315,H319,H411
  • Warning Statement: P273,P305+P351+P338
  • Hazardous Material transportation number:3077
  • WGK Germany:1
  • Hazard Category Code: 50/53
  • Safety Instruction: S26-S36-S37/39
  • FLUKA BRAND F CODES:8-10-23
  • RTECS:GO7875000
  • Hazardous Material Identification: Xn N
  • PackingGroup:III
  • HazardClass:9
  • Toxicity:LD50 orally in mice: 1040 mg/kg (McOmie)
  • TSCA:Yes
  • Storage Condition:2-8°C
  • Packing Group:III
  • Risk Phrases:R22; R36/37/38
  • Hazard Level:9

Butylated hydroxytoluene Customs Data

  • HS CODE:29071900
  • Customs Data:

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Butylated hydroxytoluene Pricemore >>

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Butylated hydroxytoluene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:128-37-0)Butylated Hydroxytoluene
Order Number:LE6958;LE1692560;LE19094
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:50
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:128-37-0)Butylated Hydroxytoluene
Order Number:sfd18878
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:128-37-0)
Order Number:SFD1550
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com

Butylated hydroxytoluene Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
GC-MS
GC-MS

Additional information on Butylated hydroxytoluene

Butylated Hydroxytoluene (BHT) - A Comprehensive Overview

Butylated hydroxytoluene, commonly abbreviated as BHT and identified by the CAS number CAS No. 128-37-0, is a widely recognized synthetic antioxidant that has found extensive applications across various industries. This compound, chemically known as 2,6-di-tert-butyl-4-methylphenol, plays a pivotal role in stabilizing and preserving products by preventing oxidative degradation. In this article, we delve into the latest research findings, applications, and safety considerations surrounding BHT, providing a comprehensive understanding of its significance in modern chemistry and industry.

The chemical structure of BHT is characterized by a phenol ring with three bulky substituents: two tert-butyl groups at positions 2 and 6, and a methyl group at position 4. This configuration imparts exceptional stability to the molecule, making it highly effective in neutralizing free radicals that cause oxidation. Recent studies have highlighted the ability of BHT to scavenge reactive oxygen species (ROS), thereby extending the shelf life of products in which it is incorporated.

BHT is extensively used in the food industry as a food additive to prevent rancidity in fats and oils. Its effectiveness in stabilizing food products has been corroborated by numerous studies, which demonstrate its ability to inhibit lipid oxidation and maintain the sensory properties of foods. Moreover, advancements in nanotechnology have led to the development of encapsulated forms of BHT, enhancing its efficacy while reducing potential migration into food matrices.

In addition to its role in food preservation, BHT has found applications in the cosmetic and pharmaceutical industries. Its antioxidant properties make it an ideal ingredient in skincare products, where it helps protect against UV-induced damage and oxidative stress. Recent research has explored the use of BHT in combination with other antioxidants to create synergistic effects, further enhancing its protective capabilities.

The environmental impact of BHT has also been a focus of recent studies. While it is generally considered safe for human consumption at regulated levels, concerns have been raised regarding its persistence in the environment. Research indicates that under certain conditions, such as high temperatures or prolonged exposure to light, BHT can degrade into potentially harmful byproducts. However, advancements in waste management and biodegradation techniques are being explored to mitigate these risks.

From a regulatory standpoint, the use of BHT strong> is strictly monitored by international food safety authorities such as the FDA and EFSA. These organizations have established maximum permissible levels for its inclusion in food products based on extensive toxicological studies. Recent research has further validated these safety thresholds, providing reassurance regarding the controlled use of < strong>BHT< / strong>.

In conclusion, butylated hydroxytoluene (< strong>BH T< / strong>) remains a cornerstone of modern antioxidant technology, with ongoing research continually expanding its applications and refining its usage practices. As industries strive for sustainable and efficient solutions, the role of this versatile compound will undoubtedly evolve further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:128-37-0)Butylated Hydroxytoluene
LE6958;LE1692560;LE19094
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:128-37-0)Butylated Hydroxytoluene
sfd18878
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email